4-methoxy-N-(1-methyl-2-oxoindolin-5-yl)benzamide

• IUPAC Name: 4-methoxy-N-(1-methyl-2-oxo-3H-indol-5-yl)benzamide
• InChI: InChI=1S/C17H16N2O3/c1-19-15-8-5-13(9-12(15)10-16(19)20)18-17(21)11-3-6-14(22-2)7-4-11/h3-9H,10H2,1-2H3,(H,18,21)
• InChI Key: XANFKMGEMSJKPR-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)CC2=C1C=CC(=C2)NC(=O)C3=CC=C(C=C3)OC
• Molecular Formula: C17H16N2O3
• Molecular Weight: 296.32 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds often involves the use of various chemical techniques and new computational chemistry applications. For instance, the synthesis of indolin-2-one derivatives has been reported, where the compounds were designed as acetylcholine esterase (AChE) inhibitors.

Molecular Structure Analysis

The molecular structure of similar compounds is often determined using techniques such as IR, MS, 1H NMR, and 13C NMR. For example, the structure of 4, 5 was identified using these techniques.

Chemical Reactions Analysis

The chemical reactions involving similar compounds often involve various biological activities. For instance, 6-Amino-4-substitutedalkyl-1H-indole-2-substitutedcarboxylate derivatives were prepared and reported as antiviral agents.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds are often determined using various techniques. For instance, the identification of the structures of the 4, 5 were performed using the analysis of IR, MS, 1H NMR, and 13C NMR.

Scientific Research Applications

Organic Nonlinear Optical (NLO) Materials

• Application : 4-methoxy-N-(1-methyl-2-oxoindolin-5-yl)benzamide has been studied for its NLO properties. .

Single Crystal Growth and Characterization

• Application : The compound has been successfully grown as a single crystal using the slow evaporation method. .

Antioxidant and Antibacterial Activities

• .

Materials Science and Technology

• .

These applications highlight the versatility and potential of 4-methoxy-N-(1-methyl-2-oxoindolin-5-yl)benzamide in various scientific domains. Further research and interdisciplinary investigations will uncover additional uses and enhance our understanding of this intriguing compound.

Mechanism of Action

The mechanism of action for similar compounds often involves their interaction with various biological targets. For example, some compounds were initially designed as acetylcholine esterase (AChE) inhibitors based on the structural feature of donepezil, a known AChE inhibitor.

Safety and Hazards

The safety and hazards associated with similar compounds often depend on their specific chemical structure and biological activity. For instance, some compounds exhibited strong cytotoxicity.

Future Directions

The future directions for research into similar compounds often involve the design and development of new pharmaceutical compounds. For instance, compound 5g was identified as a promising candidate for further development as an anticancer agent.